2-(4-tert-butylphenyl)propanal
Description
2-(4-tert-butylbenzyl)propionaldehyde, also known as lysmeral, butylphenyl methylpropional, lilial, or lily aldehyde, is a synthetic odorant . It is widely used in cosmetics, personal care products, laundry detergents, and air fresheners . The IUPAC name is 3-(4-tert-butylphenyl)-2-methylpropanal . The molecular formula is C14H20O .
Synthesis Analysis
The synthesis of 2-(4-tert-butylphenyl)propanal involves an aldol condensation in an ionic liquid, utilizing piperidine as the base catalyst . This methodology significantly increases the yields compared to those reported in organic solvents .Molecular Structure Analysis
The molecular structure of this compound is based on structures generated from information available in ECHA’s databases . The molecular weight is 204.308 .Chemical Reactions Analysis
The fragrance 2-(4-tert-butylbenzyl)propionaldehyde can undergo various chemical reactions. For instance, it can be converted into its carboxylic acid metabolite by Jones oxidation .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular formula C14H20O and a molecular weight of 204.308 . More detailed physicochemical properties were not found in the retrieved papers.Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-tert-butylphenyl)propanal involves the reaction of 4-tert-butylbenzaldehyde with propanal in the presence of a suitable catalyst.", "Starting Materials": [ "4-tert-butylbenzaldehyde", "Propanal" ], "Reaction": [ "Step 1: Add 4-tert-butylbenzaldehyde and propanal in a suitable solvent such as ethanol or methanol.", "Step 2: Add a suitable catalyst such as p-toluenesulfonic acid or sodium hydroxide to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Allow the reaction mixture to cool and then extract the product using a suitable solvent such as diethyl ether or dichloromethane.", "Step 5: Purify the product using techniques such as column chromatography or recrystallization." ] } | |
CAS No. |
61307-73-1 |
Molecular Formula |
C13H18O |
Molecular Weight |
190.28 g/mol |
IUPAC Name |
2-(4-tert-butylphenyl)propanal |
InChI |
InChI=1S/C13H18O/c1-10(9-14)11-5-7-12(8-6-11)13(2,3)4/h5-10H,1-4H3 |
InChI Key |
SNOVXNPIRUDJNG-UHFFFAOYSA-N |
Canonical SMILES |
CC(C=O)C1=CC=C(C=C1)C(C)(C)C |
Purity |
95 |
Origin of Product |
United States |
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